Cas no 902856-25-1 (2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one)

• Product Name: 2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
• CAS No: 902856-25-1
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6231256
• PubChem ID: 73980542
• Update Time: 2025-05-23

2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
• 902856-25-1

• Inchi： 1S/C19H16N2O4/c1-23-12-7-8-16(24-2)13(10-12)17-20-18(22)14-9-11-5-3-4-6-15(11)25-19(14)21-17/h3-8,10,14H,9H2,1-2H3
• InChI Key： UPZAJSMXCLEHBP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC2C(N=C(C3C=C(C=CC=3OC)OC)N=C12)=O

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.5Ų

Additional information on 2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

2-(2,5-Dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one: A Comprehensive Overview

2-(2,5-Dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one, also known by its CAS Registry Number 902856-25-1, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenopyrimidones, which are known for their potential biological activities and structural versatility. The molecule consists of a chromene ring fused with a pyrimidine ring system, featuring a 4-one substituent and a 2,5-dimethoxyphenyl group attached at the 2-position of the chromene moiety.

The chromenopyrimidinone core of this compound is a derivative of chromone (a benzopyrone), which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of the dimethoxyphenyl group introduces additional electronic and steric effects, potentially enhancing the compound's bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such substituents in modulating the activity of chromenopyrimidones against various disease targets.

From a synthetic perspective, 902856-25-1 can be synthesized through a variety of routes, including condensation reactions involving appropriate precursors. One common approach involves the reaction of substituted phenols with carbonyl compounds under specific conditions to form the chromenopyrimidinone framework. The introduction of the dimethoxyphenyl group typically requires careful control over reaction conditions to ensure regioselectivity and yield optimization.

Recent research has focused on evaluating the biological activity of 902856-25-1, particularly in the context of its potential as a therapeutic agent. Studies have demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, investigations into its antioxidant properties have revealed that it can effectively scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases.

The pharmacokinetic profile of 902856-25-1 has also been studied in preclinical models. Results indicate that the compound demonstrates moderate absorption and distribution properties, with a relatively long half-life that may be advantageous for therapeutic applications. However, further studies are required to fully characterize its pharmacokinetics and safety profile in humans.

In terms of structural modifications, researchers have explored the impact of substituent variations on the biological activity of chromenopyrimidones. For instance, replacing the dimethoxyphenyl group with other electron-donating or withdrawing groups has been shown to significantly alter the compound's activity against specific targets. These findings underscore the importance of fine-tuning substituents to optimize both efficacy and selectivity.

Looking ahead, ongoing research aims to elucidate the molecular mechanisms underlying the biological activity of 902856-25-1. This includes identifying key protein targets and understanding how structural features influence binding affinity and selectivity. Such insights will be critical for guiding future drug design efforts and advancing this compound toward clinical development.

In conclusion, 902856-25-1, or 2-(2,5-Dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one, represents a promising lead compound with diverse potential applications in drug discovery. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation. As research continues to uncover new insights into its mechanisms and therapeutic potential, this compound is poised to play an increasingly important role in advancing modern medicine.